2-((P-tolylthio)methyl)pyrrolidine

• Molecular Formula: C12H17NS
• Molecular Weight: 207.34 g/mol
• IUPAC Name: 2-[(4-methylphenyl)sulfanylmethyl]pyrrolidine
• InChI: InChI=1S/C12H17NS/c1-10-4-6-12(7-5-10)14-9-11-3-2-8-13-11/h4-7,11,13H,2-3,8-9H2,1H3
• InChI Key: XKXZKDSWIIRZQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2CCCN2

Description

2-((p-Tolylthio)methyl)pyrrolidine is a pyrrolidine derivative featuring a sulfur-containing p-tolylthio methyl substituent. Pyrrolidine, a five-membered saturated nitrogen heterocycle, is a versatile scaffold in medicinal and synthetic chemistry due to its conformational flexibility and ability to engage in hydrogen bonding. This compound’s structure positions it as a candidate for applications in drug discovery (e.g., enzyme inhibition) or as a ligand in catalysis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((P-tolylthio)methyl)pyrrolidine can be achieved through various synthetic routes. One common method involves the reaction of pyrrolidine with p-tolylthiomethyl chloride in the presence of a base such as sodium hydride or potassium carbonate. The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.

Industrial Production Methods

Industrial production of 2-((P-tolylthio)methyl)pyrrolidine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-((P-tolylthio)methyl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction of the compound can lead to the formation of the corresponding thiol or sulfide using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the p-tolylthio group, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; solventdichloromethane; temperatureroom temperature to reflux.

Reduction: Lithium aluminum hydride; solventether; temperature0°C to room temperature.

Substitution: Nucleophiles such as amines or thiols; solventDMF or THF; temperatureroom temperature to reflux.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiol, sulfide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-((P-tolylthio)methyl)pyrrolidine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-((P-tolylthio)methyl)pyrrolidine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues of Pyrrolidine Derivatives

The following table highlights key structural analogs of 2-((p-Tolylthio)methyl)pyrrolidine and their distinguishing features:

Compound Name	Substituent(s)	Key Properties/Applications	Reference
2-((p-Tolylthio)methyl)pyrrolidine	p-Tolylthio methyl group	High lipophilicity; potential bioactivity	N/A
Nicotine (1-Methyl-2-(3-pyridyl)pyrrolidine)	3-Pyridyl group, methyl group	Nicotinic acetylcholine receptor agonist
2-Methylpyrrolidine	Methyl group at C2	Solvent; intermediate in organic synthesis
2-Methylthio pyridine	Methylthio group at pyridine C2	Ligand in catalysis; antimicrobial agent
2-(2-Phenylethoxymethyl)pyrrolidine	Phenylethoxymethyl group	Safety data available (handling guidelines)

Substituent-Driven Physicochemical Properties

• Lipophilicity : The p-tolylthio group in 2-((p-Tolylthio)methyl)pyrrolidine increases logP compared to 2-Methylpyrrolidine, enhancing membrane permeability but reducing aqueous solubility. Nicotine’s pyridyl group introduces polarity, balancing lipophilicity and solubility for CNS penetration .
• Reactivity : The thioether in 2-((p-Tolylthio)methyl)pyrrolidine may undergo oxidation to sulfoxide/sulfone derivatives, unlike the ether group in 2-(2-Phenylethoxymethyl)pyrrolidine, which is more stable .
• Biological Activity : Nicotine’s pyridyl group is critical for receptor binding, whereas sulfur-containing analogs like 2-Methylthio pyridine exhibit distinct bioactivity profiles (e.g., antimicrobial or kinase inhibition) .

Biological Activity

The compound 2-((P-tolylthio)methyl)pyrrolidine is a pyrrolidine derivative that has garnered attention in pharmacological research due to its potential biological activities. This article delves into the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties, along with its mechanisms of action and relevant case studies.

Chemical Structure and Properties

Chemical Formula: C$_{12}$H$_{15}$NS

Molecular Weight: 219.32 g/mol

The structure of 2-((P-tolylthio)methyl)pyrrolidine features a pyrrolidine ring substituted with a p-tolylthio group, which is believed to enhance its biological activity through interactions with various biological targets.

Biological Activity Overview

Recent studies have highlighted several key biological activities associated with 2-((P-tolylthio)methyl)pyrrolidine:

• Antimicrobial Activity
  • The compound has shown promising results against various bacterial strains, particularly those resistant to conventional antibiotics. For instance, derivatives of pyrrolidine, including this compound, have exhibited significant antimicrobial properties against Acinetobacter baumannii and Aeromonas hydrophila .
• Anticancer Properties
  • In vitro studies have demonstrated that 2-((P-tolylthio)methyl)pyrrolidine exhibits selective cytotoxicity towards cancer cells while sparing non-cancerous cells. This selectivity is crucial for minimizing side effects in therapeutic applications .
• Anti-inflammatory Effects
  • The compound has been investigated for its ability to modulate inflammatory responses. It may inhibit the production of pro-inflammatory cytokines and reduce leukocyte adhesion to endothelial cells, suggesting potential applications in treating inflammatory diseases .

The biological activity of 2-((P-tolylthio)methyl)pyrrolidine is attributed to its interaction with specific molecular targets:

• Enzyme Inhibition: The compound may act as an inhibitor of enzymes involved in inflammatory pathways or cancer cell proliferation by binding to their active sites .
• Cell Signaling Modulation: It can influence cellular signaling pathways, potentially altering the expression of genes associated with inflammation and cancer progression .

Case Studies and Research Findings

Several studies have explored the biological activity of pyrrolidine derivatives, including 2-((P-tolylthio)methyl)pyrrolidine:

Study	Findings
Guazzelli et al. (2019)	Identified potent growth inhibition of cancer cells by pyrrolidine derivatives, highlighting the importance of substituents on the pyrrolidine ring for enhancing bioactivity .
Zhou et al. (2019)	Reported significant antimicrobial activity against resistant strains, suggesting that modifications in the pyrrolidine structure can lead to enhanced efficacy .
Recent Review (2023)	Consolidated findings on various biological activities of pyrrolidine derivatives, indicating a broad spectrum of pharmacological effects including anti-inflammatory and anticancer properties .